Cas no 2137680-11-4 (1H-Pyrazole-3-carboxylic acid, 4-(4,6-dimethyl-2-pyrimidinyl)-5-hydroxy-1-methyl-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 4-(4,6-dimethyl-2-pyrimidinyl)-5-hydroxy-1-methyl-, methyl ester
• CAS No: 2137680-11-4
• MF: C₁₂H₁₄N₄O₃
• MW: 262.264562129974
• CID: 5297335
• Update Time: 2025-07-02

1H-Pyrazole-3-carboxylic acid, 4-(4,6-dimethyl-2-pyrimidinyl)-5-hydroxy-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 4-(4,6-dimethyl-2-pyrimidinyl)-5-hydroxy-1-methyl-, methyl ester

• Inchi： 1S/C12H14N4O3/c1-6-5-7(2)14-10(13-6)8-9(12(18)19-4)15-16(3)11(8)17/h5,17H,1-4H3
• InChI Key： IIBJVZWYHWNAII-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=C(C2=NC(C)=CC(C)=N2)C(C(OC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 4-(4,6-dimethyl-2-pyrimidinyl)-5-hydroxy-1-methyl-, methyl ester

Recent Advances in the Study of 1H-Pyrazole-3-carboxylic acid, 4-(4,6-dimethyl-2-pyrimidinyl)-5-hydroxy-1-methyl-, methyl ester (CAS: 2137680-11-4)

The compound 1H-Pyrazole-3-carboxylic acid, 4-(4,6-dimethyl-2-pyrimidinyl)-5-hydroxy-1-methyl-, methyl ester (CAS: 2137680-11-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole-pyrimidine hybrid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research interest.

One of the key areas of investigation has been the synthesis and optimization of this compound. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its potential use in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological studies.

Pharmacological evaluations have revealed that 1H-Pyrazole-3-carboxylic acid, 4-(4,6-dimethyl-2-pyrimidinyl)-5-hydroxy-1-methyl-, methyl ester exhibits notable bioactivity. Preliminary in vitro studies indicate that it may act as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and oxidative stress responses. These findings suggest potential applications in treating conditions such as chronic inflammation and neurodegenerative diseases. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another significant aspect of recent research is the exploration of the compound's mechanism of action. Molecular docking studies have provided insights into its interactions with target proteins, highlighting its potential as a lead compound for drug design. The pyrazole and pyrimidine moieties appear to play crucial roles in binding to active sites, making the compound a promising candidate for the development of enzyme inhibitors. These computational studies are complemented by experimental data, which together enhance our understanding of the compound's therapeutic potential.

Despite these advancements, challenges remain in the development of 1H-Pyrazole-3-carboxylic acid, 4-(4,6-dimethyl-2-pyrimidinyl)-5-hydroxy-1-methyl-, methyl ester as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are also exploring structural modifications to optimize its pharmacokinetic properties while retaining its bioactivity. These efforts are critical for translating laboratory findings into clinical applications.

In conclusion, the compound 1H-Pyrazole-3-carboxylic acid, 4-(4,6-dimethyl-2-pyrimidinyl)-5-hydroxy-1-methyl-, methyl ester (CAS: 2137680-11-4) represents a promising area of research in chemical biology and medicinal chemistry. Recent studies have shed light on its synthesis, pharmacological properties, and mechanisms of action, paving the way for future drug development. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.